2-[4-(PROPAN-2-YLOXY)PHENYL]-N-[(PYRIDIN-4-YL)METHYL]QUINOLINE-4-CARBOXAMIDE

• IUPAC Name: 2-(4-propan-2-yloxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide
• InChI: InChI=1S/C25H23N3O2/c1-17(2)30-20-9-7-19(8-10-20)24-15-22(21-5-3-4-6-23(21)28-24)25(29)27-16-18-11-13-26-14-12-18/h3-15,17H,16H2,1-2H3,(H,27,29)
• InChI Key: DPOPOBWPGCHZGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NCC4=CC=NC=C4
• Molecular Formula: C25H23N3O2
• Molecular Weight: 397.5 g/mol

Description

2-(4-Isopropoxyphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide is a synthetic organic compound known for its potential applications in medicinal chemistry. This compound features a quinoline core, which is a heterocyclic aromatic organic compound, and is often explored for its biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(PROPAN-2-YLOXY)PHENYL]-N-[(PYRIDIN-4-YL)METHYL]QUINOLINE-4-CARBOXAMIDE typically involves multiple steps, including the formation of the quinoline core, functionalization of the aromatic ring, and subsequent coupling reactions. One common synthetic route involves:

Formation of the Quinoline Core: This can be achieved through the Skraup synthesis, where aniline derivatives react with glycerol and sulfuric acid in the presence of an oxidizing agent.

Functionalization of the Aromatic Ring:

Coupling Reactions: The final step involves coupling the functionalized quinoline with 4-pyridinylmethylamine under appropriate conditions, such as using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

2-(4-Isopropoxyphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Substitution: Nucleophilic or electrophilic substitution reactions can be employed to introduce new substituents on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and bases (e.g., sodium hydroxide) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinoline N-oxides, while reduction could produce various reduced quinoline derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Studied for its potential therapeutic effects, particularly in the treatment of inflammatory and fibrotic pulmonary disorders.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-[4-(PROPAN-2-YLOXY)PHENYL]-N-[(PYRIDIN-4-YL)METHYL]QUINOLINE-4-CARBOXAMIDE involves its interaction with specific molecular targets. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

N-(4-Isopropoxyphenyl)-4-[6-methoxy-7-[3-(I-piperidinyl)propoxy]quinazolin-4-yl]piperazine-1-carboxamide: Shares a similar quinoline core but differs in the substituents attached to the aromatic rings.

4-Quinolinecarboxamide Derivatives: A broad class of compounds with varying substituents that can exhibit different biological activities.

Uniqueness

2-(4-Isopropoxyphenyl)-N-(4-pyridinylmethyl)-4-quinolinecarboxamide is unique due to its specific combination of functional groups, which can confer distinct biological activities and chemical reactivity.